4-[cyclohexyl(methyl)amino]-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-nitrobenzenesulfonamide

• Molecular Formula: C24H29N5O5S
• Molecular Weight: 499.6 g/mol
• IUPAC Name: 4-[cyclohexyl(methyl)amino]-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C24H29N5O5S/c1-17-23(24(30)28(27(17)3)19-12-8-5-9-13-19)25-35(33,34)20-14-15-21(22(16-20)29(31)32)26(2)18-10-6-4-7-11-18/h5,8-9,12-16,18,25H,4,6-7,10-11H2,1-3H3
• InChI Key: BAYNTGHSPRWRGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NS(=O)(=O)C3=CC(=C(C=C3)N(C)C4CCCCC4)[N+](=O)[O-]

Description

The compound 4-[cyclohexyl(methyl)amino]-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-nitrobenzenesulfonamide is a benzenesulfonamide derivative featuring a nitro group at the 3-position and a cyclohexyl(methyl)amino substituent at the 4-position. The N-linked 1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl moiety is a recurring pharmacophore in medicinal chemistry, often associated with anti-inflammatory, analgesic, and antipyretic activities . The sulfonamide group enhances solubility and bioavailability, while the nitro group may contribute to electronic effects influencing binding affinity or metabolic stability. Crystallographic studies on related pyrazol-4-yl derivatives (e.g., N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide) highlight the importance of hydrogen-bonding networks in stabilizing molecular conformations .

Biological Activity

The compound 4-[cyclohexyl(methyl)amino]-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-nitrobenzenesulfonamide , a complex organic molecule, belongs to the sulfonamide class and features several functional groups that suggest potential biological activity. This article reviews its synthesis, structural characteristics, and biological properties, drawing from various research studies.

Structural Overview

The molecular formula of the compound is $C_{24}H_{29}N_{5}O_{5}S$. Its structure includes:

• A sulfonamide group which is known for its antibacterial properties.
• A nitrobenzene moiety that may enhance its reactivity and biological interactions.
• A pyrazole derivative , which has been associated with various pharmacological activities.

Synthesis

The synthesis of this compound can be approached through multi-step reactions involving key intermediates. The following general method can be utilized:

• Formation of the Pyrazole Ring : Utilizing 1,5-dimethyl-3-oxo-2-phenylpyrazol as a starting material.
• Introduction of Sulfonamide Group : Reacting with appropriate sulfonyl chlorides under basic conditions.
• Cyclohexylamine Substitution : The final step involves the introduction of cyclohexyl(methyl)amino groups.

Antimicrobial Properties

Compounds with similar structures have demonstrated significant antibacterial and antifungal activities. For instance:

• Sulfonamides are traditionally recognized for their role as antibiotics by inhibiting bacterial folic acid synthesis.

Antitumor Activity

Research indicates that pyrazole derivatives possess cytotoxic properties against various cancer cell lines:

• A study on structurally related pyrazole compounds revealed IC50 values ranging from 60 nM to 580 nM against different cancer types, suggesting that our compound may exhibit similar or enhanced activity due to its unique structure .

Inhibition Studies

Preliminary investigations into the inhibition of specific enzymes (e.g., BRAF(V600E), EGFR) have shown promising results for pyrazole derivatives in cancer treatment . The presence of the nitro and sulfonamide groups could further enhance these inhibitory effects.

Study 1: Cytotoxicity Evaluation

In a comparative study of various pyrazole derivatives:

• Compounds similar to our target showed selective activity against liver cancer cells (HEPG2) with IC50 values ranging from 399 nM to 890 nM. This suggests a potential for our compound to be effective against liver cancer, warranting further investigation.

Study 2: Structure-Activity Relationship (SAR)

A detailed SAR analysis indicated that modifications on the pyrazole ring and substituents significantly affect biological activity. For example:

Compound	Substituent	IC50 (nM)	Cancer Type
4a	Phenyl	527	Broad Spectrum
4b	4-OCH3C6H4	428	Liver Cancer
4c	4-ClC6H4	60	Gastric Cancer

This table illustrates how slight changes in chemical structure can lead to varying levels of potency against different cancer types .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Functional Group Impact

The following table summarizes key structural and functional differences between the target compound and analogs from the literature:

Compound	Core Structure	Substituents	Molecular Weight	Key Properties
Target Compound	Benzenesulfonamide	3-NO₂, 4-[cyclohexyl(methyl)amino], N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)	Not reported	Hypothesized enhanced solubility and metabolic stability due to sulfonamide
4-chloro-3-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)(methyl)sulfamoyl]-N-ethylbenzamide	Benzenesulfonamide	3-Cl, 4-(methylsulfamoyl), N-ethyl	531.98 g/mol	Chloro substituent may increase lipophilicity; ethylamide enhances bioavailability
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide	Pyrazol-4-yl formamide	Formamide substituent	259.29 g/mol	Hydrogen-bonding via formamide oxygen stabilizes crystal structure
4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide	Pyrazolo-pyrimidine sulfonamide	Fluoro-chromenone core, methylbenzenesulfonamide	589.1 g/mol	Fluorine atoms enhance metabolic stability; chromenone core may improve binding